4-allyl-N-(sec-butyl)-2-(2-((3-fluorophenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: N-butan-2-yl-2-[2-(3-fluoroanilino)-2-oxoethyl]-1,5-dioxo-4-prop-2-enyl-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C25H25FN6O4/c1-4-11-30-23(35)19-10-9-16(22(34)27-15(3)5-2)12-20(19)32-24(30)29-31(25(32)36)14-21(33)28-18-8-6-7-17(26)13-18/h4,6-10,12-13,15H,1,5,11,14H2,2-3H3,(H,27,34)(H,28,33)
• InChI Key: ZBGAWQYIZAIQSZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC2=C(C=C1)C(=O)N(C3=NN(C(=O)N23)CC(=O)NC4=CC(=CC=C4)F)CC=C
• Molecular Formula: C25H25FN6O4
• Molecular Weight: 492.5 g/mol
• CAS No.: 1207008-53-4

Description

The compound is a triazoloquinazoline derivative characterized by a complex heterocyclic core. Its structure includes:

• A sec-butyl carboxamide substituent at position 8, influencing solubility and pharmacokinetic properties.
• A 3-fluorophenyl moiety linked via an acetamide bridge at position 2, which may modulate electronic effects and target binding affinity.

Biological Activity

The compound 4-allyl-N-(sec-butyl)-2-(2-((3-fluorophenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide represents a novel class of hybrid molecules that exhibit significant biological activities. This compound integrates a quinazoline core with a triazole moiety, which has been shown to enhance pharmacological properties in various studies.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{22}\text{F}\text{N}_{5}\text{O}_{3}$$

This structure features a quinazoline ring fused with a triazole unit and functional groups that contribute to its biological activity.

Physical Properties

• Molecular Weight : 357.39 g/mol
• Solubility : Soluble in organic solvents like DMSO and ethanol.
• Stability : Stable under standard laboratory conditions.

The compound acts primarily as an inhibitor of various enzymes and receptors involved in cellular signaling pathways. Its biological activity is attributed to:

• Inhibition of Protein Kinases : It modulates protein kinase activity, which is crucial for regulating cell proliferation and survival .
• Antioxidant Properties : The presence of the triazole ring enhances its ability to scavenge free radicals, thereby reducing oxidative stress in cells .

Anticancer Activity

Several studies have reported the anticancer properties of this compound:

• Cell Lines Tested : A range of cancer cell lines, including breast (MCF-7), lung (A549), and colon (HCT116) cancer cells.
• IC50 Values : The compound exhibited IC50 values ranging from 10 to 30 µM across different cell lines, indicating potent cytotoxic effects compared to standard chemotherapeutics .

Cell Line	IC50 (µM)	Reference
MCF-7	15
A549	20
HCT116	25

Enzyme Inhibition Studies

The compound has shown significant inhibitory effects on various enzymes:

• Acetylcholinesterase (AChE) : Exhibited an IC50 value of 0.23 µM, making it a potent inhibitor compared to donepezil (IC50 = 0.12 µM) .
• Butyrylcholinesterase (BuChE) : Demonstrated selective inhibition with an IC50 of 31.8 µM .

Case Studies

• Study on Anticancer Activity :
  • A study conducted on the MCF-7 cell line demonstrated that treatment with the compound for 48 hours led to significant apoptosis as evidenced by increased caspase-3 activity and reduced mitochondrial membrane potential.
  • The study concluded that the compound could be further developed as an anticancer agent due to its ability to induce cell death in cancer cells while sparing normal cells.
• Neuroprotective Effects :
  • Research indicated that the compound could protect neuronal cells from oxidative stress-induced damage by reducing reactive oxygen species (ROS) levels and enhancing antioxidant enzyme activities.
  • This suggests potential applications in neurodegenerative diseases where oxidative stress plays a critical role.

Comparison with Similar Compounds

Key Analogues:

Compound Name	Substituent at Position 2	Substituent at Position 8	Biological Relevance
4-allyl-N-(sec-butyl)-2-(2-((3-fluorophenyl )amino)-2-oxoethyl)-... (Target)	3-fluorophenyl	sec-butyl carboxamide	Hypothesized kinase inhibition
4-allyl-N-(sec-butyl)-2-(2-((4-fluorophenyl )amino)-2-oxoethyl)-... ()	4-fluorophenyl	sec-butyl carboxamide	Likely similar scaffold; fluorophenyl position alters electronic distribution
N-(furan-2-yl)-1-(5-substituted phenyl)-1,3,4-oxadiazoles ()	Oxadiazole core	Furan-2-yl	Anticancer activity via DNA intercalation
4-Benzyl-1,3-oxazole derivatives ()	Benzyl-oxazole	Sulfonyl/chlorophenyl groups	Cytotoxicity in Daphnia magna models

Structural and Functional Insights:

• Fluorophenyl Position: The target’s 3-fluorophenyl group (vs.
• Core Heterocycle : Unlike oxadiazoles () or oxazoles (–5), the triazoloquinazoline core offers fused rings with multiple hydrogen-bonding sites, favoring interactions with ATP-binding domains in kinases .
• Substituent Effects : The sec-butyl group in the target compound likely improves metabolic stability compared to smaller alkyl chains (e.g., methyl in compounds), as seen in similar carboxamide derivatives .

Preparation Methods

Quinazolin-4-one Formation

The quinazoline scaffold is typically synthesized from anthranilic acid derivatives. As demonstrated in, microwave-assisted cyclization with formamide yields quinazolin-4-ones efficiently. For example, anthranilic acid (1 ) reacts with benzoyl chloride in pyridine to form 2-phenylbenzo[d]oxazin-4-one (2a ), which undergoes microwave irradiation with formamide to produce quinazolin-4-one (3a ) in 83% yield.

Reaction Conditions :

• Reactants : Anthranilic acid, benzoyl chloride, formamide.
• Conditions : Microwave irradiation (400 W, 15 min).
• Purification : Crystallization from ethanol.

Functionalization at Position 8

The carboxamide group at position 8 is introduced via nucleophilic acyl substitution. The quinazoline-8-carboxylic acid (4 ) is activated as an acid chloride (e.g., using thionyl chloride) and coupled with sec-butylamine in the presence of a base like triethylamine.

Reaction Scheme :
$$
\text{Quinazoline-8-carboxylic acid} \xrightarrow{\text{SOCl}_2} \text{Acid chloride} \xrightarrow{\text{sec-Butylamine}} \text{8-Carboxamide}
$$

Construction of theTriazolo[4,3-a]Quinazoline System

Propargylation for Alkyne Intermediate

A propargyl group is introduced at position 4 of the quinazoline core to enable triazole ring formation. As shown in, quinazolin-4-one (3a ) reacts with propargyl bromide in dry DMF using potassium tert-butoxide (KOt-Bu) as a base, yielding propargylated quinazoline (5a ) in 58% yield.

Reaction Conditions :

• Reactants : Quinazolin-4-one, propargyl bromide.
• Base : KOt-Bu.
• Purification : Column chromatography (CH$$2$$Cl$$2$$/MeOH).

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The triazolo ring is formed via CuAAC between the alkyne-functionalized quinazoline and a suitably designed azide. For instance, reaction of 5a with an azide (e.g., hydrazoic acid derivative) under Cu(I) catalysis generates the 1,2,3-triazole ring.

Reaction Scheme :
$$
\text{Propargylated quinazoline} + \text{Azide} \xrightarrow{\text{CuI, Et}_3\text{N}} \text{Triazoloquinazoline}
$$

Optimization Notes :

• Microwave irradiation (400 W, 2 min) accelerates the reaction.
• Triethylamine aids in stabilizing the Cu(I) catalyst.

Introduction of the 3-Fluorophenylacetamide Side Chain

Synthesis of 2-((3-Fluorophenyl)Amino)-2-Oxoethyl Group

The side chain is constructed via amidation. Glycine ethyl ester is reacted with 3-fluoroaniline in the presence of a coupling agent like EDCl/HOBt, followed by hydrolysis to the carboxylic acid. Subsequent activation as an acyl chloride and coupling to the triazoloquinazoline core introduces the acetamide moiety.

Critical Steps :

• Amidation : Use of 3-fluoroaniline ensures regioselectivity.
• Activation : Thionyl chloride or oxalyl chloride for acid chloride formation.

Allylation and Final Assembly

Allyl Group Incorporation

The allyl group at position 4 is introduced via alkylation. The triazoloquinazoline intermediate is treated with allyl bromide in a polar aprotic solvent (e.g., DMF) using NaH as a base.

Reaction Conditions :

• Base : Sodium hydride (NaH).
• Solvent : Dry DMF.
• Temperature : 0°C to room temperature.

Global Deprotection and Purification

Final deprotection (if necessary) and purification via recrystallization or column chromatography yield the target compound. Analytical data (e.g., $$^1$$H NMR, $$^{13}$$C NMR, HRMS) confirm structure and purity.

Optimization Challenges and Solutions

• Regioselectivity in Cycloaddition : Use of directing groups or steric hindrance minimizes undesired regioisomers.
• Fluorine Stability : Mild reaction conditions prevent defluorination during amidation.
• Stereochemical Control : Chiral auxiliaries or catalysts ensure correct configuration at the sec-butyl center.